4-Tert-butyl-3-cyclopropoxypyridine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 4-tert-butyl-3-cyclopropyloxypyridine
• InChI: InChI=1S/C12H17NO/c1-12(2,3)10-6-7-13-8-11(10)14-9-4-5-9/h6-9H,4-5H2,1-3H3
• InChI Key: AVJBZUHWYUHDKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=NC=C1)OC2CC2

Description

4-Tert-butyl-3-cyclopropoxypyridine is a pyridine derivative featuring a tert-butyl group at the 4-position and a cyclopropoxy substituent at the 3-position of the aromatic ring. The cyclopropoxy moiety, a strained ether, may confer unique reactivity due to ring strain, distinguishing it from conventional alkoxy substituents (e.g., methoxy or ethoxy).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Tert-butyl-3-cyclopropoxypyridine typically involves the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through various methods, including the Hantzsch pyridine synthesis or the Chichibabin synthesis.

Introduction of the Tert-butyl Group: The tert-butyl group can be introduced via Friedel-Crafts alkylation using tert-butyl chloride and a Lewis acid catalyst such as aluminum chloride.

Cyclopropoxylation: The cyclopropoxy group can be introduced through a nucleophilic substitution reaction using cyclopropyl alcohol and a suitable leaving group.

Industrial Production Methods: Industrial production of 4-Tert-butyl-3-cyclopropoxypyridine may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions: 4-Tert-butyl-3-cyclopropoxypyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: Formation of corresponding pyridine N-oxide.

Reduction: Formation of the corresponding amine.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

4-Tert-butyl-3-cyclopropoxypyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and antimicrobial activities.

Industry: Used in the development of advanced materials and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Tert-butyl-3-cyclopropoxypyridine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The exact pathways involved would depend on the specific biological context and the nature of the target molecules.

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

Structural and Substituent Analysis

The table below compares 4-Tert-butyl-3-cyclopropoxypyridine with structurally related compounds cataloged in pyridine chemistry literature :

Compound Name	Substituent at Position 3	Substituent at Position 4/5	Key Features
4-Tert-butyl-3-cyclopropoxypyridine	Cyclopropoxy	Tert-butyl (4-position)	High steric hindrance; strained ether for potential reactivity.
tert-Butyl 4-hydroxy-5-methoxypyridin-3-ylcarbamate	Carbamate (tert-butyl)	Hydroxy (4), Methoxy (5)	Polar functional groups (carbamate, hydroxy) enhance hydrophilicity.
4-Iodo-5-methoxypyridin-3-amine	Amino	Iodo (4), Methoxy (5)	Electrophilic iodine enables cross-coupling; amino group for derivatization.
Methyl 3-(3-amino-5-methoxypyridin-4-yl)acrylate	Acrylate	Amino (3), Methoxy (5)	Conjugated acrylate system for polymerization or Michael addition.

Key Observations:

• Steric Effects: The tert-butyl group in 4-Tert-butyl-3-cyclopropoxypyridine likely reduces solubility in polar solvents compared to carbamate or amino analogs (e.g., tert-Butyl 4-hydroxy-5-methoxypyridin-3-ylcarbamate) .
• Reactivity : Cyclopropoxy’s ring strain may increase susceptibility to ring-opening reactions, unlike stable methoxy or hydroxy groups in analogs.
• Functional Diversity : Compounds like 4-Iodo-5-methoxypyridin-3-amine highlight the utility of halogen substituents in cross-coupling reactions, a feature absent in the tert-butyl/cyclopropoxy derivative.

Physicochemical Properties (Theoretical Insights)

Property	4-Tert-butyl-3-cyclopropoxypyridine	tert-Butyl 4-hydroxy-5-methoxypyridin-3-ylcarbamate	4-Iodo-5-methoxypyridin-3-amine
Molecular Weight (g/mol)	~221.3 (estimated)	~282.3	~264.1
Polarity	Low (bulky tert-butyl)	Moderate (carbamate, hydroxy)	Moderate (iodo, amino)
Thermal Stability	High (tert-butyl stabilization)	Moderate (polar groups may lower stability)	Low (iodine may decompose)

Notes:

• Molecular weights are calculated based on substituent contributions.